![molecular formula C16H18N2O4S B4849280 N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4849280.png)
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide, also known as E7046, is a small molecule inhibitor that targets the colony-stimulating factor 1 receptor (CSF1R). This receptor plays a critical role in the survival, proliferation, and differentiation of monocytes, macrophages, and their progenitor cells. E7046 has been shown to have potential therapeutic effects in a variety of diseases, including cancer and inflammatory disorders.
Mechanism of Action
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide targets the CSF1R, which is overexpressed in many types of cancer and is involved in the recruitment and differentiation of tumor-associated macrophages. By inhibiting the CSF1R, this compound can prevent the recruitment of macrophages to the tumor microenvironment and inhibit tumor growth. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the number of pro-inflammatory macrophages in inflamed tissues.
Biochemical and Physiological Effects
In addition to its effects on cancer and inflammation, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to reduce the number of osteoclasts, which are cells that break down bone tissue and play a role in osteoporosis. Additionally, this compound has been shown to reduce the number of adipose tissue macrophages, which are involved in obesity-related inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and modified. Additionally, this compound has been shown to have potent and selective inhibitory effects on the CSF1R. However, one limitation of using this compound is that it can have off-target effects on other kinases, which can complicate data interpretation.
Future Directions
There are several future directions for the study of N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide. One area of research is the development of this compound as a therapeutic agent for cancer and inflammatory disorders. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in patients with solid tumors and rheumatoid arthritis. Another area of research is the identification of biomarkers that can predict response to this compound treatment. Additionally, the development of more selective CSF1R inhibitors could lead to improved therapeutic outcomes and fewer off-target effects.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has been studied extensively for its potential therapeutic effects in cancer and inflammatory disorders. In preclinical studies, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer. Additionally, this compound has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and inflammatory bowel disease.
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-(methanesulfonamido)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-3-22-15-10-8-13(9-11-15)17-16(19)12-4-6-14(7-5-12)18-23(2,20)21/h4-11,18H,3H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRWHMMSCBRXWND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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